Cas no 1247501-30-9 (4-(Piperazin-1-yl)thiane-4-carboxamide)

• Product Name: 4-(Piperazin-1-yl)thiane-4-carboxamide
• CAS No: 1247501-30-9
• MF: C₁₀H₁₉N₃OS
• MW: 229.34236073494
• MDL: MFCD14623653
• CID: 5206777
• PubChem ID: 61319423
• Update Time: 2025-05-25

4-(Piperazin-1-yl)thiane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-yl)thiane-4-carboxamide
• 4-(Piperazin-1-yl)tetrahydro-2h-thiopyran-4-carboxamide
• 2H-Thiopyran-4-carboxamide, tetrahydro-4-(1-piperazinyl)-

• MDL： MFCD14623653
• Inchi： 1S/C10H19N3OS/c11-9(14)10(1-7-15-8-2-10)13-5-3-12-4-6-13/h12H,1-8H2,(H2,11,14)
• InChI Key： XVLWWKPBLOZRCD-UHFFFAOYSA-N
• SMILES： S1CCC(C(N)=O)(CC1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: -0.5
• Topological Polar Surface Area: 83.7

Additional information on 4-(Piperazin-1-yl)thiane-4-carboxamide

4-(Piperazin-1-yl)thiane-4-carboxamide (CAS No. 1247501-30-9)

4-(Piperazin-1-yl)thiane-4-carboxamide, also known by its CAS registry number CAS No. 1247501-30-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane derivatives, which have been extensively studied for their potential applications in drug discovery and development. The structure of 4-(Piperazin-1-yl)thiane-4-carboxamide consists of a thiane ring (a sulfur-containing six-membered ring) substituted with a piperazine group and a carboxamide moiety, making it a versatile molecule with unique chemical and biological properties.

The synthesis of 4-(Piperazin-1-yl)thiane-4-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, which is crucial for its potential use in therapeutic applications. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable component in drug design.

One of the most promising aspects of 4-(Piperazin-1-yl)thiane-4-carboxamide is its pharmacological activity. Studies have shown that this compound exhibits potent inhibitory effects on several key enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases. Additionally, the thiane moiety contributes to the molecule's stability and bioavailability, further enhancing its therapeutic potential.

The carboxamide group in 4-(Piperazin-1-yl)thiane-4-carboxamide plays a crucial role in its interactions with biological systems. This functional group is known to enhance solubility and improve the pharmacokinetic profile of drugs. Recent studies have also explored the use of this compound as a lead molecule for developing novel antibiotics. Its ability to inhibit bacterial enzymes such as beta-lactamases has been reported in several scientific journals, suggesting its potential in combating antibiotic resistance.

In terms of structural analysis, the molecular weight of CAS No. 1247501-30-9 is approximately 265 g/mol, with a molecular formula of C8H13N3S. The compound exists as a white crystalline powder under standard conditions and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point is around 220°C, indicating moderate thermal stability suitable for various chemical transformations.

The application of 4-(Piperazin-1-yil)thiane=carboxamide extends beyond pharmacology into materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials with tailored properties. For example, its sulfur-containing structure makes it an attractive candidate for developing sulfur-rich materials used in lithium-sulfur batteries, which are highly sought after for their high energy density and sustainability.

In conclusion, CAS No. 1247501=30=9, or 4=(Piperazin=I=yl)=thiane=carboxamide, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a promising candidate for future drug development and material innovation.